Cas no 57411-95-7 (2-(2,5-dimethyl-3-nitrophenyl)acetonitrile)

• Product Name: 2-(2,5-dimethyl-3-nitrophenyl)acetonitrile
• CAS No: 57411-95-7
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 1603967
• PubChem ID: 258588
• Update Time: 2025-04-21

2-(2,5-dimethyl-3-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethyl-3-nitrophenyl)acetonitrile
• AR-1A1963
• AC1L5Z9P
• AC1Q1YNJ
• CTK5A6825
• KST-1A7004
• (2,5-dimethyl-3-nitrophenyl)acetonitrile
• NSC87679
• AG-J-00855
• 3-Cyanomethyl-2,5-dimethylnitrobenzol
• AR-1A1963; AC1L5Z9P; AC1Q1YNJ; CTK5A6825; KST-1A7004; (2,5-dimethyl-3-nitrophenyl)acetonitrile; NSC87679; AG-J-00855; 3-Cyanomethyl-2,5-dimethylnitrobenzol;
• 57411-95-7
• NSC-87679
• DTXSID30293185

• Inchi： 1S/C10H10N2O2/c1-7-5-9(3-4-11)8(2)10(6-7)12(13)14/h5-6H,3H2,1-2H3
• InChI Key： ONEKRZQNJHXOGV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(C)=CC(CC#N)=C1C)=O

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 66.93